![molecular formula C18H16N4O2S B3459708 N-(4-{2-[(1-phenyl-1H-1,2,4-triazol-3-yl)thio]acetyl}phenyl)acetamide](/img/structure/B3459708.png)
N-(4-{2-[(1-phenyl-1H-1,2,4-triazol-3-yl)thio]acetyl}phenyl)acetamide
Overview
Description
“N-(4-{2-[(1-phenyl-1H-1,2,4-triazol-3-yl)thio]acetyl}phenyl)acetamide” is a complex organic compound. It contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. The 1,2,4-triazole ring is a versatile moiety that is found in many pharmaceuticals and biologically active compounds .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, 1,2,4-triazole derivatives have been synthesized via a CuAAC reaction, followed by alkylation of the resulting 1,2,3-triazole, and deprotonation . Another method involves the reaction of phenoxyacetyl chloride with intermediate 4-substituted phenyl-5-(1H-1,2,4-triazol-1-yl)thiazol-2-amine .Molecular Structure Analysis
The molecular structure of “this compound” is likely to be complex due to the presence of multiple functional groups. The compound contains a 1,2,4-triazole ring, which can actively contribute to binding to the active site of enzymes .Chemical Reactions Analysis
The 1,2,4-triazole moiety is known to participate in various chemical reactions. For example, it can act as a ligand in the formation of cationic cyclometalated iridium (III) complexes . The redox and emission properties of these complexes can be fine-tuned by different ligands .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its exact molecular structure. Similar compounds have been reported to have properties such as a melting point of 178–182 °C .Mechanism of Action
While the specific mechanism of action for “N-(4-{2-[(1-phenyl-1H-1,2,4-triazol-3-yl)thio]acetyl}phenyl)acetamide” is not known, compounds with a 1,2,4-triazole moiety have been found to exhibit various biological activities. For instance, they have been used as inhibitors of enzymes like leucyl-tRNA synthetase (LeuRS) and methionyl-tRNA synthetase (MetRS) .
Future Directions
properties
IUPAC Name |
N-[4-[2-[(1-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetyl]phenyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4O2S/c1-13(23)20-15-9-7-14(8-10-15)17(24)11-25-18-19-12-22(21-18)16-5-3-2-4-6-16/h2-10,12H,11H2,1H3,(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMKVOTUKHXJZBK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)C(=O)CSC2=NN(C=N2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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